Cas no 1340308-86-2 (ethyl 2-amino-4-ethylhexanoate)

• Product Name: ethyl 2-amino-4-ethylhexanoate
• CAS No: 1340308-86-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6413365
• PubChem ID: 62960945
• Update Time: 2025-06-08

ethyl 2-amino-4-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-ethylhexanoate
• Norleucine, 4-ethyl-, ethyl ester
• EN300-1300917
• 1340308-86-2
• CS-0295955
• AKOS012258942

• Inchi： 1S/C10H21NO2/c1-4-8(5-2)7-9(11)10(12)13-6-3/h8-9H,4-7,11H2,1-3H3/t9-/m0/s1
• InChI Key： IVDLBUOVBOXWHW-VIFPVBQESA-N
• SMILES： C(OCC)(=O)[C@H](CC(CC)CC)N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 232.8±13.0 °C(Predicted)
• pka: 8.11±0.42(Predicted)

Additional information on ethyl 2-amino-4-ethylhexanoate

Introduction to Ethyl 2-amino-4-ethylhexanoate (CAS No. 1340308-86-2)

Ethyl 2-amino-4-ethylhexanoate, with the chemical formula C₉H₁₉O₂N and a CAS number of 1340308-86-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as ethyl 2-amino-4-ethylhexanoate, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structure of Ethyl 2-amino-4-ethylhexanoate features a carboxylate ester group and an amino functional group, making it a valuable intermediate in the synthesis of more complex molecules. The presence of these functional groups allows for further chemical modifications, which can be exploited in the creation of novel pharmaceutical agents. Its molecular architecture also suggests potential biological activity, which has prompted extensive research into its pharmacological properties.

In recent years, Ethyl 2-amino-4-ethylhexanoate has been studied for its role in the development of bioactive molecules. Researchers have explored its potential as a precursor in the synthesis of peptidomimetics and other therapeutic agents. The compound's ability to serve as a building block for more complex structures has made it particularly interesting for medicinal chemists. Furthermore, its stability under various reaction conditions enhances its utility in synthetic protocols.

One of the most compelling aspects of Ethyl 2-amino-4-ethylhexanoate is its application in the field of drug discovery. The compound's structural features make it a suitable candidate for designing molecules that interact with biological targets. For instance, researchers have investigated its potential as a scaffold for developing inhibitors of enzymes involved in metabolic pathways. These pathways are often implicated in various diseases, making such inhibitors promising candidates for therapeutic intervention.

The pharmacological profile of Ethyl 2-amino-4-ethylhexanoate has been the focus of several recent studies. Researchers have examined its interactions with enzymes and receptors, aiming to identify potential therapeutic applications. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in treating conditions such as inflammation and metabolic disorders. These studies highlight the compound's significance as a lead molecule in drug development.

Synthetic methodologies have also been refined to optimize the production of Ethyl 2-amino-4-ethylhexanoate. Advances in catalytic processes have enabled more efficient and scalable synthesis routes, making the compound more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its production. These advancements underscore the compound's importance not only in terms of its chemical properties but also in terms of its environmental impact.

The versatility of Ethyl 2-amino-4-ethylhexanoate extends beyond pharmaceutical applications. It has been utilized in materials science and industrial chemistry due to its reactivity and compatibility with various synthetic processes. For example, it can be used as a monomer or intermediate in the production of polymers and coatings. This broad utility underscores the compound's significance across multiple scientific disciplines.

In conclusion, Ethyl 2-amino-4-ethylhexanoate (CAS No. 1340308-86-2) is a multifaceted compound with significant implications in organic chemistry, pharmaceutical research, and industrial applications. Its structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow even further.